Cas no 1420851-76-8 (1-(3-Methylthiophen-2-yl)propane-1,3-diol)
1420851-76-8 structure
Product Name:1-(3-Methylthiophen-2-yl)propane-1,3-diol
CAS No:1420851-76-8
MF:C8H12O2S
MW:172.244681358337
CID:2182062
Update Time:2023-08-06
1-(3-Methylthiophen-2-yl)propane-1,3-diol Chemical and Physical Properties
Names and Identifiers
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- 1-(3-Methylthiophen-2-yl)propane-1,3-diol
- AM98857
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- Inchi: 1S/C8H12O2S/c1-6-3-5-11-8(6)7(10)2-4-9/h3,5,7,9-10H,2,4H2,1H3
- InChI Key: JMJAKLLQZFSSEG-UHFFFAOYSA-N
- SMILES: S1C=CC(C)=C1C(CCO)O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 119
- Topological Polar Surface Area: 68.7
1-(3-Methylthiophen-2-yl)propane-1,3-diol Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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